4-chloro-N-ethylpyridin-2-amine
Overview
Description
4-chloro-N-ethylpyridin-2-amine is a chemical compound with the CAS Number: 1150618-09-9 . It has a molecular weight of 156.61 and its IUPAC name is 4-chloro-N-ethyl-2-pyridinamine . It is typically in powder form .
Molecular Structure Analysis
The InChI code for 4-chloro-N-ethylpyridin-2-amine is 1S/C7H9ClN2/c1-2-9-7-5-6 (8)3-4-10-7/h3-5H,2H2,1H3, (H,9,10) . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
4-chloro-N-ethylpyridin-2-amine is a powder . It has a molecular weight of 156.61 . The storage temperature and purity are not specified in the search results.Scientific Research Applications
Drug Discovery
The compound “4-chloro-N-ethylpyridin-2-amine” is known for its diverse applications in drug discovery. It can be used as a building block in the synthesis of various pharmaceutical compounds .
Synthesis of N-Arylpyrimidin-2-amine Derivatives
“4-chloro-N-ethylpyridin-2-amine” can be used in the synthesis of new N-Arylpyrimidin-2-amine derivatives . These derivatives have been synthesized from the corresponding amines, applying optimized Buchwald-Hartwig amination conditions .
Biological and Pharmacological Activities
2-Aminopyrimidine derivatives substituted at N- or 4-positions are of particular importance, since they show versatile biological and pharmacological activities . These activities include antifungal and pesticidal activities and enzyme inhibitory activity against a number of kinases .
6. Inhibitors for N-type Ca-channels and Endothelin Receptors These compounds are active also as inhibitors for N-type Ca-channels and endothelin receptors . They are potential drug candidates for treatment of prion diseases .
Mechanism of Action
Target of Action
The primary target of 4-chloro-N-ethylpyridin-2-amine is the histamine H1 receptor . This receptor plays a crucial role in mediating the physiological responses to histamine, a biogenic amine that contributes to a variety of biological processes including inflammation, gastric acid secretion, and neurotransmission .
Mode of Action
4-chloro-N-ethylpyridin-2-amine acts as an antagonist at the histamine H1 receptor . By binding to this receptor, it blocks the action of endogenous histamine, which can lead to temporary relief of the negative symptoms brought on by histamine .
Biochemical Pathways
Histamine signaling plays a key role in allergic reactions and inflammatory responses, so blocking this pathway can help alleviate symptoms associated with these conditions .
Result of Action
The molecular and cellular effects of 4-chloro-N-ethylpyridin-2-amine’s action are largely tied to its antagonistic effect on the histamine H1 receptor. By blocking the action of histamine, it can help to alleviate the symptoms associated with conditions like allergies and inflammation .
properties
IUPAC Name |
4-chloro-N-ethylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c1-2-9-7-5-6(8)3-4-10-7/h3-5H,2H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYUPVMQNBJYJRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=CC(=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10653960 |
Source
|
| Record name | 4-Chloro-N-ethylpyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10653960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-ethylpyridin-2-amine | |
CAS RN |
1150618-09-9 |
Source
|
| Record name | 4-Chloro-N-ethylpyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10653960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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